Cas no 954275-46-8 (N-(2-Aminoethyl)-3,3-dimethylbutanamide)

N-(2-Aminoethyl)-3,3-dimethylbutanamide is a specialized organic compound featuring a terminal primary amine group and a branched alkylamide moiety. Its molecular structure, combining a polar aminoethyl group with a hydrophobic dimethylbutanamide segment, lends versatility in applications such as pharmaceutical intermediates, peptide synthesis, and polymer modification. The compound’s stability under mild conditions and its reactivity as a bifunctional linker make it valuable for conjugation chemistry. The steric hindrance from the 3,3-dimethyl group may enhance selectivity in reactions. Suitable for controlled derivatization, it offers a balance between reactivity and structural rigidity, facilitating precise molecular design in research and industrial contexts.
N-(2-Aminoethyl)-3,3-dimethylbutanamide structure
954275-46-8 structure
Product Name:N-(2-Aminoethyl)-3,3-dimethylbutanamide
CAS No:954275-46-8
MF:C8H18N2O
MW:158.241322040558
CID:6782150
PubChem ID:16790460
Update Time:2025-06-12

N-(2-Aminoethyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 954275-46-8
    • SCHEMBL1963990
    • N-(2-AMINOETHYL)-3,3-DIMETHYLBUTANAMIDE
    • F21228
    • AKOS000142489
    • N-(2-Aminoethyl)-3,3-dimethylbutanamide
    • Inchi: 1S/C8H18N2O/c1-8(2,3)6-7(11)10-5-4-9/h4-6,9H2,1-3H3,(H,10,11)
    • InChI Key: RLJXITRFMXNZHH-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)(C)C)NCCN

Computed Properties

  • Exact Mass: 158.141913202g/mol
  • Monoisotopic Mass: 158.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 55.1Ų

N-(2-Aminoethyl)-3,3-dimethylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1750504-1g
n-(2-Aminoethyl)-3,3-dimethylbutanamide
954275-46-8 98%
1g
¥7442.00 2024-04-24

Additional information on N-(2-Aminoethyl)-3,3-dimethylbutanamide

Recent Advances in the Study of N-(2-Aminoethyl)-3,3-dimethylbutanamide (CAS: 954275-46-8)

N-(2-Aminoethyl)-3,3-dimethylbutanamide (CAS: 954275-46-8) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurological and metabolic pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound has been investigated for its role as a precursor or intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of novel neuroactive agents. The researchers demonstrated that N-(2-Aminoethyl)-3,3-dimethylbutanamide could be effectively incorporated into peptide-based therapeutics, enhancing their blood-brain barrier permeability.

Further research has examined the compound's potential as a modulator of GABA receptors. Preliminary in vitro studies suggest that derivatives of N-(2-Aminoethyl)-3,3-dimethylbutanamide may exhibit anxiolytic properties without the sedative effects commonly associated with traditional GABAergic drugs. These findings were presented at the 2024 International Conference on Neuroscience and Drug Development.

From a metabolic perspective, recent work has explored the compound's interaction with AMP-activated protein kinase (AMPK). A team at the University of Cambridge reported that certain analogs of N-(2-Aminoethyl)-3,3-dimethylbutanamide showed promising activity in regulating glucose metabolism in animal models, suggesting potential applications in diabetes treatment.

The synthesis and characterization of N-(2-Aminoethyl)-3,3-dimethylbutanamide have also seen advancements. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering the compound for clinical development.

While these findings are promising, researchers caution that much work remains before clinical applications can be realized. Current studies are limited to preclinical models, and comprehensive toxicology profiles are still being established. Nevertheless, the diverse biological activities associated with N-(2-Aminoethyl)-3,3-dimethylbutanamide and its derivatives make it a compound worthy of continued investigation in the chemical biology and pharmaceutical research communities.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD